![molecular formula C13H21N3O3 B2718393 1-(2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-3-(tetrahydro-2H-pyran-4-yl)urea CAS No. 2034621-77-5](/img/structure/B2718393.png)
1-(2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-3-(tetrahydro-2H-pyran-4-yl)urea
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Description
1-(2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-3-(tetrahydro-2H-pyran-4-yl)urea is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a urea derivative that has been synthesized using various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential future directions.
Scientific Research Applications
Analytical Chemistry Applications
- Quantitative Analysis for Lead Exposure : A method for the quantitative analysis of urinary δ-aminolevulinic acid, involving the condensation with ethyl acetoacetate, is used as an index of lead exposure. This showcases the compound's utility in environmental and occupational health (Tomokuni & Ogata, 1972).
Materials Science
- Hydrogel Formation and Tuning : A study on 1-(3-Methyl-1H-pyrazol-5-yl)-3-(3-nitrophenyl)urea forming hydrogels in acidic conditions demonstrates the influence of anions on gel morphology and rheology, highlighting the compound's potential in materials science for creating tunable physical properties (Lloyd & Steed, 2011).
Medicinal Chemistry
- Inhibition of Enzymatic Activity : Novel 4-substituted 3-hydroxy-1H-pyrrole-2,5-dione derivatives were explored as inhibitors of glycolic acid oxidase, indicating their relevance in therapeutic interventions for conditions like hyperoxaluria (Rooney et al., 1983).
- Cholesterol Biosynthesis Inhibition : Research on tetrahydro-4-hydroxy-6-[2-(1H-pyrrol-1-yl)ethyl]-2H-pyran-2-ones as inhibitors of HMG-CoA reductase reveals their significant potential in treating hypercholesterolemia, with certain modifications enhancing their inhibitory potency (Roth et al., 1991).
Organic Synthesis
- Synthesis of Heterocycles : The reaction of 1,5-diaryl-3-hydroxy-4-methylsulfonyl-3-pyrrolin-2-ones with various nucleophiles, including urea and hydrazine, to form amino derivatives and salts, exemplifies the compound's utility in synthesizing diverse heterocyclic structures (Gein et al., 2007).
Properties
IUPAC Name |
1-[2-hydroxy-2-(1-methylpyrrol-2-yl)ethyl]-3-(oxan-4-yl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21N3O3/c1-16-6-2-3-11(16)12(17)9-14-13(18)15-10-4-7-19-8-5-10/h2-3,6,10,12,17H,4-5,7-9H2,1H3,(H2,14,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCFOXIIGVBWEPY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=C1C(CNC(=O)NC2CCOCC2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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